Cas no 61177-45-5 (Clavulanic Acid Potassium Salt)

• Product Name: Clavulanic Acid Potassium Salt
• CAS No: 61177-45-5
• MF: C₈H₈KNO₅
• MW: 237.2511
• CID: 57639
• PubChem ID: 329754553
• Update Time: 2025-07-23

Clavulanic Acid Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Clavulanate Potassium
• BRL-14151
• Component of Augmentin (in combination with amoxicillin trihydrate)
• Component of Timentin (in combination with ticarcillin disodium)
• MM-14151
• Potassium clavulanate
• Clavulanic Acid Potassium Salt
• Clavulanate:Cellulose
• Potassium (Z)-(2R,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Amonate
• BRL 14151K
• Q42OMW3AT8
• potassium (2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Potassium (Z)-(2R,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo(3.2.0)heptane-2-carboxylate
• Potassium clavulanate with microcrystalline cellulose
• Potassium (2R-(2alpha,3Z,5alpha))-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo(3.2.0)heptane-2-carboxylate
• AC-13551
• 61177-45-5
• TIMENTIN COMPONENT CLAVULANATE POTASSIUM
• CLAVULANATE POTASSIUM [ORANGE BOOK]
• MFCD01710901
• C-6660
• POTASSIUM CLAVULANATE [MART.]
• Clavulanic Acid Potassium Salt in Cellulose (1:1 mixture)
• D02370
• POTASSIUM CLAVULANATE [EP MONOGRAPH]
• potassium (2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Potassium clavulanate cellulose(1:1)
• Clavulanate potassium (USAN:USP:JAN)
• HY-A0256A
• CHEMBL1003
• Potassium clavulanate; Potassium (2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Clavulanate potassium [USAN:USP:JAN]
• Potassium clavulanate (50%) : microcrystalline cellulose
• POTASSIUM CLAVULANATE - 1:1 MIXTURE WITH CELLULOSE
• CLAVULANIC ACID POTASSIUM
• 4-Oxa-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3-(2-hydroxyethylidene)-7-oxo-, monopotassium salt, (2R-(2alpha,3Z,5alpha))-
• Potassium, Clavulanate
• CLAVULOX COMPONENT CLAVULANATE POTASSIUM
• potassium;(2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• CLAVULANIC ACID (AS CLAVULANATE POTASSIUM)
• POTASSIUM CLAVULANATE (EP MONOGRAPH)
• potassium (2R,3Z,5R)-3-(2-oxidanylethylidene)-7-oxidanylidene-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• BCP13548
• AUGMENTIN COMPONENT CLAVULANATE POTASSIUM
• A833076
• CLAVULANATE POTASSIUM COMPONENT OF TIMENTIN
• SCHEMBL203411
• Q27158444
• DTXSID60210067
• CLAVULANATE POTASSIUM (USP MONOGRAPH)
• Clavulanate, Potassium
• BP-30181
• D84066
• CLAVULANATE POTASSIUM [USP MONOGRAPH]
• CLAVULANATE POTASSIUM [WHO-DD]
• AKOS015961326
• Clavulanate (potassium)
• CLAVULANATE POTASSIUM COMPONENT OF AUGMENTIN
• Clavulansaeure kaliumsalz
• CHEBI:85264
• W-105420
• CLAVULANATE POTASSIUM COMPONENT OF CLAVULOX
• DTXCID60132558
• Clavulanic acid potassium 100 microg/mL in Water
• POTASSIUM CLAVULANATE (MART.)
• CLAVULANATE POTASSIUM [VANDF]
• Clavulanate potassium salt, Antibiotic for Culture Media Use Only
• potassium clavlanate
• POTASSIUM CLAVULANATE [JAN]
• 4-OXA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 3-(2-HYDROXYETHYLIDENE)-7-OXO-, MONOPOTASSIUM SALT, (2R-(2.ALPHA.,3Z,5.ALPHA.))-
• CCG-221126
• 4-Oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3-(2-hydroxyethylidene)-7-oxo-, potassium salt (1:1), (2R,3Z,5R)-
• CLAVULANATE POTASSIUM [USAN]
• BRL-14151K
• Clavulanate potassium (JP17/USP)
• CS-0019771
• potassium(2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• HMS3715B13
• CLAVULANATE POTASSIUM [GREEN BOOK]
• UNII-Q42OMW3AT8
• potassium (2R,5R,Z)- 3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• EINECS 262-640-9

• MDL： MFCD01710901
• Inchi： 1S/C8H9NO5.K/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4;/h1,6-7,10H,2-3H2,(H,12,13);/q;+1/p-1/b4-1-;/t6-,7-;/m1./s1
• InChI Key： ABVRVIZBZKUTMK-JSYANWSFSA-M
• SMILES： [K+].O1/C(=C(/[H])\C([H])([H])O[H])/[C@]([H])(C(=O)[O-])N2C(C([H])([H])[C@@]12[H])=O

Computed Properties

• Exact Mass: 237.00400
• Monoisotopic Mass: 237.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 89.9

Experimental Properties

• Color/Form: Pale yellow solid
• Melting Point: >300°C
• Boiling Point: 545.8ºC at 760 mmHg
• Flash Point: 283.9ºC
• PSA: 89.90000
• LogP: -2.49240
• Solubility: It is very soluble in water, soluble in methanol, slightly soluble in ethanol, and insoluble in diethyl ether
• Vapor Pressure: No data available

Clavulanic Acid Potassium Salt Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228;H317;H319;H334
• Warning Statement： P210;P261;P280;P284;P304;P340;P305;P351;P338
• Hazardous Material transportation number：UN1325 - class 4.1 - PG 2 - Flammable solids, organic, n.o.s., HI: all
• WGK Germany：2
• Hazard Category Code： 11-36-42/43-44
• Safety Instruction： 8-16-22-26-36/37-45
• RTECS：RN6802700
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Clavulanic Acid Potassium Salt

Introduction to Clavulanic Acid Potassium Salt (CAS No: 61177-45-5)

Clavulanic Acid Potassium Salt, with the chemical identifier CAS No 61177-45-5, is a well-documented pharmaceutical compound that has garnered significant attention in the field of medicinal chemistry and biopharmaceutical research. This compound is a potassium salt derivative of clavulanic acid, a β-lactamase inhibitor that plays a crucial role in enhancing the efficacy of antibiotics. The potassium salt form of clavulanic acid is particularly valued for its improved solubility and stability, making it an ideal candidate for various pharmaceutical applications.

The significance of Clavulanic Acid Potassium Salt lies in its ability to combat antibiotic resistance by inhibiting bacterial β-lactamases. These enzymes are responsible for degrading β-lactam antibiotics, rendering them ineffective. By inhibiting β-lactamases, clavulanic acid potassium salt helps to restore the potency of antibiotics such as amoxicillin, augmentin, and other related drugs. This mechanism of action has made it a cornerstone in the development of combination therapies that address both bacterial infection and resistance.

Recent advancements in the study of Clavulanic Acid Potassium Salt have highlighted its potential in treating multidrug-resistant bacterial infections. Researchers have been exploring its efficacy in combination with other antibiotics, as well as its role in novel drug formulations. The compound's ability to extend the spectrum of activity of β-lactam antibiotics has been particularly noted in clinical settings where resistant strains pose a significant therapeutic challenge.

In terms of chemical structure, Clavulanic Acid Potassium Salt is characterized by a β-lactam ring fused with a thiophene ring. The potassium salt form enhances its pharmacokinetic properties, including better absorption and distribution within the body. This makes it highly suitable for oral and intravenous administration, ensuring consistent therapeutic levels. The compound's stability under various pH conditions also contributes to its versatility in different pharmaceutical formulations.

The synthesis and purification of Clavulanic Acid Potassium Salt are areas where significant progress has been made. Modern synthetic methodologies have enabled the production of high-purity forms of this compound, which is essential for clinical applications. Techniques such as crystallization, chromatography, and recrystallization are commonly employed to achieve the desired purity levels. These advancements have not only improved the quality of the final product but also reduced production costs, making it more accessible for widespread use.

From a regulatory perspective, Clavulanic Acid Potassium Salt has undergone rigorous testing to ensure safety and efficacy. Regulatory agencies such as the FDA and EMA have approved its use in various combination drug formulations. These approvals are based on extensive clinical trials that demonstrate its effectiveness in treating bacterial infections, particularly those caused by resistant strains. The compound's safety profile has been well-documented, with minimal side effects reported in most patients.

The impact of Clavulanic Acid Potassium Salt on global health cannot be overstated. Antibiotic resistance is one of the most pressing challenges in modern medicine, and compounds like clavulanic acid potassium salt offer a vital solution. By inhibiting bacterial enzymes that degrade antibiotics, this compound helps to preserve the effectiveness of existing drugs while also paving the way for new therapeutic strategies. Its role in combating resistant infections has made it an indispensable tool in clinical practice.

Future research directions for Clavulanic Acid Potassium Salt include exploring its potential in treating infections caused by Gram-negative bacteria, which pose a significant threat due to their inherent resistance mechanisms. Additionally, studies are being conducted to evaluate its efficacy in combination with other novel antibiotics and antiviral agents. The development of new drug delivery systems that enhance the bioavailability and targeted action of clavulanic acid potassium salt is also an area of active investigation.

The industrial production of Clavulanic Acid Potassium Salt has seen significant advancements in recent years. Manufacturers have adopted green chemistry principles to minimize waste and improve efficiency during synthesis. These efforts have not only reduced environmental impact but also optimized production processes for cost-effectiveness. As demand for high-quality pharmaceuticals continues to grow, these innovations are crucial for meeting global healthcare needs.

In conclusion, Clavulanic Acid Potassium Salt (CAS No: 61177-45-5) is a vital pharmaceutical compound that plays a critical role in addressing antibiotic resistance. Its ability to inhibit bacterial β-lactamases makes it an essential component in combination therapies aimed at treating resistant infections. With ongoing research focusing on expanding its applications and improving production methods, this compound is poised to remain a cornerstone in modern medicine for years to come.